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Compound of Interest

Compound Name: Dihydroxylysinonorleucine

Cat. No.: B1204878 Get Quote

Essential Safety and Handling Guide for
Dihydroxylysinonorleucine
This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling Dihydroxylysinonorleucine. The following

procedures are based on general laboratory safety principles for handling non-hazardous

chemical compounds, as a specific Safety Data Sheet (SDS) for Dihydroxylysinonorleucine
is not readily available.

Personal Protective Equipment (PPE)
A comprehensive approach to personal protection is essential to minimize exposure and

ensure a safe laboratory environment. The following table summarizes the recommended PPE

for handling Dihydroxylysinonorleucine.
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Protection Type Recommended Equipment Specification/Standard

Eye Protection
Safety glasses with side

shields or goggles.

Should be compliant with EN

166 (EU) or ANSI Z87.1 (US)

standards.[1][2]

Hand Protection
Chemical-resistant gloves

(e.g., nitrile).

Disposable nitrile gloves offer

protection against incidental

splashes. For more direct or

prolonged contact, the glove

manufacturer's resistance data

should be consulted.[1][3]

Skin and Body Protection
Laboratory coat and long-

sleeved clothing.

A standard lab coat should be

worn to protect against spills.

[1][4]

Respiratory Protection

Not generally required under

normal use with adequate

ventilation.

If there is a risk of generating

dust or aerosols, a NIOSH

(US) or EN 143 (EU) approved

respirator (e.g., N95 or P2)

should be used.[1]

Operational Plan: Handling and Storage
Proper handling and storage procedures are critical for maintaining the integrity of

Dihydroxylysinonorleucine and ensuring a safe laboratory environment.

Handling:

Ventilation: Always handle the compound in a well-ventilated area. For procedures with a

higher risk of generating aerosols or dust, a chemical fume hood is recommended.[1]

Avoid Contact: Take all necessary precautions to prevent direct contact with skin, eyes, and

clothing.[1]

Personal Hygiene: Wash hands thoroughly with soap and water after handling the

compound, before breaks, and at the end of the workday.[1] Do not eat, drink, or smoke in

the laboratory.
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Glove Use: Always inspect gloves for any signs of degradation or punctures before use.[3]

Remove and replace contaminated gloves immediately. Do not touch common surfaces like

doorknobs, phones, or keyboards with gloved hands.[3]

Storage:

Container: Store Dihydroxylysinonorleucine in a tightly sealed, properly labeled container.

Conditions: Keep in a cool, dry, and well-ventilated area away from incompatible materials

such as strong oxidizing agents.[5]

Disposal Plan
The disposal of Dihydroxylysinonorleucine and any contaminated materials should be

conducted in accordance with institutional and local regulations for chemical waste.

Waste Collection: Collect waste Dihydroxylysinonorleucine and any materials

contaminated with it (e.g., gloves, weighing paper, pipette tips) in a designated and clearly

labeled hazardous waste container.

Container Management: Keep the waste container closed when not in use.

Disposal Route: Dispose of the chemical waste through your institution's environmental

health and safety office or a licensed chemical waste disposal contractor. Do not dispose of it

down the drain or in the regular trash.[5]
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Caption: Workflow for the safe handling of Dihydroxylysinonorleucine.
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Disclaimer: The information provided is based on general laboratory safety principles. Users

should always consult with their institution's safety office and refer to any available specific

safety data for the compounds they are working with. No specific experimental protocols or

signaling pathways involving Dihydroxylysinonorleucine were identified in the available

literature.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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